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Introduction
2'-Fucosyllactose (2'-FL), the most abundant human milk oligosaccharide (HMO), is a

bioactive trisaccharide with significant potential in the development of functional foods and

nutraceuticals.[1][2] Commercially produced through microbial fermentation, 2'-FL is

increasingly incorporated into infant formulas and adult nutritional products due to its prebiotic,

immunomodulatory, and cognitive-enhancing properties.[3] This document provides detailed

application notes and experimental protocols for researchers and professionals interested in

harnessing the benefits of 2'-FL in functional food development.

Health Benefits and Mechanisms of Action
2'-FL exerts its biological effects through multiple mechanisms, primarily centered around its

interaction with the gut microbiota and the host's immune system.

Gut Microbiota Modulation: As a prebiotic, 2'-FL selectively stimulates the growth of

beneficial gut bacteria, particularly Bifidobacterium species.[4][5][6] This modulation of the

gut microbiome composition is associated with the production of short-chain fatty acids

(SCFAs) and other beneficial metabolites.[5]
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Immune System Enhancement: 2'-FL has been shown to modulate the immune system by

influencing cytokine production and immune cell populations.[3][7][8] It can help in reducing

inflammation and may play a role in preventing certain allergies.

Cognitive Function Improvement: Emerging research suggests a link between 2'-FL

consumption and improved cognitive function, including learning and memory.[9][10] This

effect is thought to be mediated through the gut-brain axis.

Gut Barrier Integrity: 2'-FL contributes to the maintenance and improvement of the intestinal

barrier function, which is crucial for preventing the translocation of harmful substances into

the bloodstream.[1][11][12]

Data Presentation: Quantitative Effects of 2'-
Fucosyllactose
The following tables summarize quantitative data from various studies on the effects of 2'-FL

supplementation.

Table 1: Effect of 2'-FL on Gut Microbiota Composition
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Study
Population

Dosage Duration Key Findings Reference

Healthy Adults Up to 20 g/day 2 weeks

Significant

increase in

relative

abundance of

Actinobacteria

and

Bifidobacterium;

reduction in

Firmicutes and

Proteobacteria.

[4]

Healthy Formula-

Fed Infants

Infant formula

with 2'-FL
-

Enhanced

bifidogenic

effect, with

Bifidobacterium

abundance

similar to

breastfed infants.

[2]

In vitro colonic

fermentation

(adult microbiota)

- -

Increased

Bifidobacterium

levels.

[5]

Adults with

Chronic GI

Conditions (in

vitro)

- -

Increased stool

counts of

Bifidobacterium.

[6]

Table 2: Effect of 2'-FL on Immune Markers
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Study Model Dosage Duration Key Findings Reference

Cyclophosphami

de-induced

immunosuppress

ed mice

0.5 mg/kg body

weight
14 days

Significant

increase in IL-10

and IFN-γ

concentrations;

trend of

increased IL-2.

[3][7]

Human-

microbiota-

associated mice

2'-FL-containing

infant formula
-

Immune cytokine

levels (IL-2, IL-9,

IL-10, sIgA)

comparable to

human milk-fed

mice.

[8]

High-fat diet-fed

mice
10% (w/w) in diet 8 weeks

Significant

increase in

interleukin-22

expression.

[11][12]

Imiquimod-

induced psoriasis

mice

- -

Reduced

proportion of

Th17 cells and

decreased

production of

Th17-related

cytokines.

[13]

Table 3: Effect of 2'-FL on Cognitive Function in Rodent Models
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Study Model Dosage Duration Key Findings Reference

5xFAD

transgenic mice

(Alzheimer's

model)

300–1,200 mg/kg

(oral)
-

Improved

cognitive

performance

(shortened

escape latency in

Morris water

maze, restored

alternation in Y-

maze).

[9][14]

Growing mice - Long-term

Improved

cognitive function

and spatial

memory (Morris

water maze and

Y-maze tests).

[10]

Signaling Pathways Modulated by 2'-Fucosyllactose
2'-FL influences key signaling pathways involved in inflammation and cellular metabolism.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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